Cas no 1337361-20-2 (3-(2-bromo-5-methoxyphenyl)methylpiperidine)

• Product Name: 3-(2-bromo-5-methoxyphenyl)methylpiperidine
• CAS No: 1337361-20-2
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6007550
• PubChem ID: 65326227
• Update Time: 2025-06-11

3-(2-bromo-5-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(2-bromo-5-methoxyphenyl)methyl]-
• 3-(2-Bromo-5-methoxybenzyl)piperidine
• 3-(2-bromo-5-methoxyphenyl)methylpiperidine
• AKOS014661297
• EN300-1895551
• 1337361-20-2
• 3-[(2-bromo-5-methoxyphenyl)methyl]piperidine
• CS-0302666

• Inchi： 1S/C13H18BrNO/c1-16-12-4-5-13(14)11(8-12)7-10-3-2-6-15-9-10/h4-5,8,10,15H,2-3,6-7,9H2,1H3
• InChI Key： IMFISNKNKMZKPZ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC(OC)=CC=C2Br)C1

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 364.1±22.0 °C(Predicted)
• pka: 10.21±0.10(Predicted)

Additional information on 3-(2-bromo-5-methoxyphenyl)methylpiperidine

Recent Advances in the Study of 3-(2-bromo-5-methoxyphenyl)methylpiperidine (CAS: 1337361-20-2)

3-(2-bromo-5-methoxyphenyl)methylpiperidine (CAS: 1337361-20-2) is a brominated phenylpiperidine derivative that has recently garnered attention in chemical biology and medicinal chemistry research. This compound, characterized by its unique structural features, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic implications, particularly in the context of neurological disorders and cancer research.

The synthesis of 3-(2-bromo-5-methoxyphenyl)methylpiperidine involves multi-step organic reactions, with recent advancements optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that reduces byproducts and enhances scalability. The compound's bromine and methoxy functional groups are critical for its bioactivity, enabling interactions with specific biological targets, including neurotransmitter receptors and enzymes involved in cell signaling pathways.

In neuropharmacology, preliminary in vitro and in vivo studies suggest that 3-(2-bromo-5-methoxyphenyl)methylpiperidine exhibits modulatory effects on dopamine and serotonin receptors. Research published in ACS Chemical Neuroscience (2024) highlighted its potential as a lead compound for developing novel antipsychotic or antidepressant agents. The compound's ability to cross the blood-brain barrier and its selective receptor binding profile make it a promising candidate for further investigation.

Additionally, recent findings in oncology research have revealed that 3-(2-bromo-5-methoxyphenyl)methylpiperidine may inhibit specific kinases involved in cancer cell proliferation. A study in the European Journal of Medicinal Chemistry (2023) reported its efficacy in reducing tumor growth in preclinical models, particularly in breast and lung cancer cell lines. The compound's mechanism appears to involve the disruption of key signaling pathways, such as PI3K/AKT and MAPK, though further mechanistic studies are warranted.

Despite these promising results, challenges remain in the clinical translation of 3-(2-bromo-5-methoxyphenyl)methylpiperidine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is exploring derivatives and prodrugs to enhance its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 3-(2-bromo-5-methoxyphenyl)methylpiperidine (CAS: 1337361-20-2) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in neurology and oncology underscore its importance in contemporary medicinal chemistry. Future studies should focus on elucidating its precise molecular targets, optimizing its therapeutic index, and advancing it through preclinical and clinical trials.